1-(5-Ethyl-4-phenyl-thiophen-2-yl)-ethanone

• Molecular Formula: C14H14OS
• Molecular Weight: 230.33 g/mol
• IUPAC Name: 1-(5-ethyl-4-phenylthiophen-2-yl)ethanone
• InChI: InChI=1S/C14H14OS/c1-3-13-12(9-14(16-13)10(2)15)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key: ZKJBSUUOBDDQFI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(S1)C(=O)C)C2=CC=CC=C2

Description

1-(5-Ethyl-4-phenyl-thiophen-2-yl)-ethanone is a useful research compound. Its molecular formula is C14H14OS and its molecular weight is 230.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 5° C. a solution of 5-ethyl-4-phenyl-thiophene-2-carboxylic acid (180 mg, 0.775 mmol) in THF (4 mL) is treated with MeLi (0.9 mL, 1.6 M in diethyl ether). The reaction mixture is stirred at rt for 30 min before another portion of MeLi (0.5 mL) is added. Stirring is continued for 1 h, the reaction is quenched by adding water (50 mL) and extracted with EA. The organic extract is dried over MgSO4, the solvent is removed in vacuo, and the crude product is purified by CC on silica gel eluting with heptane:EA 30:1 to give 1-(5-ethyl-4-phenyl-thiophen-2-yl)-ethanone (64 mg) as a colourless oil; LC-MS: tR=1.03 min, [M+1+MeCN]+=272.15; 1H NMR (CDCl3): δ 7.60 (s, 1H), 7.47-7.32 (m, 5H), 2.91 (q, J=7.6 Hz, 2H), 2.54 (s, 3H), 1.30 (t, J=7.6 Hz, 3H).